N-ethyl-2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-methoxyethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-methoxyethyl)acetamide, commonly known as FE-PEA, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. FE-PEA is a member of the acetylcholinesterase inhibitor family, which is known to have a positive impact on cognitive function and memory.
Mechanism of Action
FE-PEA works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, FE-PEA increases the concentration of acetylcholine in the brain, which is associated with improved cognitive function.
Biochemical and Physiological Effects
FE-PEA has been shown to increase the levels of acetylcholine in the brain, which is associated with improved cognitive function. It also has antioxidant properties, which may protect against oxidative stress and inflammation. Additionally, FE-PEA has been shown to have a positive impact on cerebral blood flow, which is important for maintaining healthy brain function.
Advantages and Limitations for Lab Experiments
One advantage of using FE-PEA in lab experiments is its ability to improve cognitive function in animal models, which can aid in the development of treatments for cognitive disorders. However, the limitations of using FE-PEA include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
Future research on FE-PEA should focus on its potential use in the treatment of cognitive disorders such as Alzheimer's disease and ADHD. Additionally, further studies should investigate the safety and efficacy of FE-PEA in human models. Finally, research should continue to explore the mechanism of action of FE-PEA to better understand its potential therapeutic properties.
Synthesis Methods
The synthesis of FE-PEA involves several steps, including the reaction of 2-fluorobenzylamine with ethyl 2-bromoacetate, followed by the reaction of the resulting intermediate with N-(2-methoxyethyl) piperazine and acetic anhydride. The final product is obtained through recrystallization and purification.
Scientific Research Applications
FE-PEA has been studied for its potential use in treating cognitive disorders such as Alzheimer's disease and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its ability to enhance cognitive function in healthy individuals. Studies have shown that FE-PEA can improve memory, attention, and learning in both animal and human models.
properties
IUPAC Name |
N-ethyl-2-[1-[(2-fluorophenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-methoxyethyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26FN3O3/c1-3-21(10-11-25-2)17(23)12-16-18(24)20-8-9-22(16)13-14-6-4-5-7-15(14)19/h4-7,16H,3,8-13H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAIZBEODJXEIDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCOC)C(=O)CC1C(=O)NCCN1CC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.